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Compound of Interest

Compound Name: Antimony(3+)

Cat. No.: B1217841

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Antimony trioxide (ATO) as
a flame retardant synergist against common alternatives. The information presented is
supported by experimental data from peer-reviewed studies and aims to assist in the selection
of appropriate flame retardant systems for various polymer applications.

Executive Summary

Antimony trioxide has long been a benchmark flame retardant synergist, particularly effective in
combination with halogenated compounds.[1][2] Its efficacy stems from a dual-action
mechanism that inhibits combustion in both the gas and solid phases.[3] However, due to price
volatility and potential health and environmental concerns, a range of alternative flame
retardants have been developed and are increasingly being adopted.[1][2]

This guide benchmarks the performance of Antimony trioxide against key alternatives,
including:

Zinc Borate (ZB)

Aluminum Hydroxide (ATH)

Magnesium Hydroxide (MDH)

Phosphorus-Based Flame Retardants (e.g., Ammonium Polyphosphate - APP)
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* Melamine-Based Flame Retardants (e.g., Melamine Cyanurate - MCA, Melamine
Polyphosphate - MPP)

The comparison is based on standard flammability tests, including Limiting Oxygen Index (LOI),
UL-94 Vertical Burn Test, and Cone Calorimetry.

Mechanism of Action: Antimony Trioxide Synergy

Antimony trioxide is not a flame retardant on its own but acts as a synergist with halogenated
compounds (e.g., chlorinated or brominated flame retardants).[3] During combustion, the
halogenated compound releases hydrogen halides (HX). ATO reacts with HX to form antimony
trihalides (SbXs) and antimony oxyhalides (SbOX), which are volatile.[3] These antimony
species act as radical scavengers in the gas phase, interrupting the chain reactions of
combustion. In the solid phase, ATO promotes the formation of a protective char layer that
insulates the underlying polymer and restricts the flow of flammable gases.[3]
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A diagram of the synergistic flame retardant mechanism of Antimony trioxide.

Mechanism of Action: Phosphorus-Based Flame
Retardants

Phosphorus-based flame retardants primarily act in the condensed phase.[4] Upon heating,
they decompose to form phosphoric acid, which then polymerizes. This polyphosphoric acid
acts as a dehydrating agent, promoting the formation of a stable, insulating char layer on the
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polymer surface.[4] This char layer limits the release of flammable volatiles and insulates the
underlying material from heat. Some phosphorus compounds can also have a secondary
action in the gas phase by releasing phosphorus-containing radicals that inhibit combustion.
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A diagram of the condensed-phase mechanism of phosphorus-based flame retardants.

Quantitative Performance Comparison

The following tables summarize the performance of Antimony trioxide and its alternatives in
various polymer systems based on standard flammability tests.
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Table 1: Performance in Polypropylene (PP)

Flame Peak Heat

Retardant LOI (%) UL-94 Rating Release Rate Reference

System (wt%) (kWim?)

PP (neat) 18.5 Not Rated - [1]

PP +

APP/PER/Sb203 36.6 V-0 - [5]

(- 12)

PP + 30% ATH - V-0 - [2]

PP +30% MDH - V-0 - [2]
Reduced by 44%

PP + ZBIAT - - [6]
Vs control

Table 2: Performance in Polyvinyl Chloride (PVC)

Flame
Retardant LOI (%) UL-94 Rating Smoke Density Reference
System (phr)

PVC (neat) 24 - - [7]

PVC + 5 Sh20s 27 - - [7]
Reduced vs

PVC + 5 ZB 25 - [7]
Sbh20s3

PVC + 5 ATH 24.4 - - [7]

PVC + 5 Sh20s +

27.5 - - [7]
5ZB

Table 3: Performance in Acrylonitrile Butadiene Styrene (ABS)
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Flame

Retardant LOI (%) UL-94 Rating Notes Reference

System

ABS +

Halogenated FR - V-0 Baseline [1]

+ATO

ABS +

) Maintained V-0

Halogenated FR Slightly reduced V-0 i [1]
ratin

+ ATO/ZB (3:1) 9

ABS + Best

Halogenated FR - V-0 performance in [1]

+ATO/ZB (1:1) mass loss

Table 4: Performance in Epoxy Resin

Flame
Retardant LOI (%)
System (wt%)

Peak Heat
UL-94 Rating Release Rate Reference
(kWim?)

Epoxy (neat) 18

Not Rated - (8]

Epoxy + 10%
Sb203

- - El

Epoxy + 40%
(ATH + Sb20s)

V-0 - [10]

Epoxy + 10%
APP + 5% ZB

28.0

V-0 -

Epoxy + 10%
APP + 5% ZB + 29.1
2% ZrO2

Reduced by
42.8%

V-0

Table 5: Performance in Polyamide (PA6 and PA66)
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Peak Heat
Flame
UL-94 Release
Polymer Retardant LOI (%) . Reference
Rating Rate
System
(kWIm?)
Melamine )
Minor
PAG Cyanurate Increased Not Improved ) [3]
Reduction
(MCA)
Brominated )
Excessive
PA66 (GF) Epoxy + Excellent V-0 ] [3]
Reduction
Sb20s3
Red Significant Major
PAG66 (GF) V-0 [3]
Phosphorus Increase Decrease

Experimental Protocols

Detailed methodologies for the key flammability tests cited in this guide are provided below.

Limiting Oxygen Index (LOI) - ASTM D2863

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Experimental Workflow:
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Prepare Specimen (e.g., 130x6.5x3 mm)

'

Mount Specimen Vertically in Glass Chimney

l

Introduce O2/N2 Mixture at a Set Flow Rate

i A

Ignite Top of Specimen

'

Observe Combustion

Combustion is sustained l If flame extinguishes or Burns too readily

Record Minimum Oz Concentration for Sustained Combustion

Adjust O2 Concentration

Click to download full resolution via product page

A diagram of the experimental workflow for the Limiting Oxygen Index (LOI) test.

UL-94 Vertical Burn Test
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The UL-94 Vertical Burn Test evaluates the self-extinguishing characteristics of a vertically
oriented polymer specimen after the application of a flame.

Experimental Workflow:
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Prepare Specimen (e.g., 130x13x3 mm)

'

Mount Specimen Vertically

'

Apply Flame for 10s

'

Remove Flame and Record Afterflame Time (t1)

'

Re-apply Flame for 10s

'

Remove Flame and Record Afterflame (t2) and Afterglow (t3) Times

'

Observe for Dripping and Ignition of Cotton Below

'

Classify as V-0, V-1, V-2, or Not Rated

Click to download full resolution via product page

A diagram of the experimental workflow for the UL-94 Vertical Burn Test.
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Cone Calorimetry - ASTM E1354

Cone calorimetry is a bench-scale test that measures the heat release rate and other
combustion properties of materials under controlled heat flux conditions.

Experimental Workflow:

Prepare Specimen (e.g., 100x100x3 mm)

.

Place Specimen in Holder on Load Cell

.

Expose to a Set Heat Flux (e.g., 35 or 50 kW/m?2)

.

Ignite with Spark Igniter

.

Continuously Measure Oz Consumption, Mass Loss, and Smoke Obscuration

.

Calculate Heat Release Rate, Total Heat Released, etc.
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A diagram of the experimental workflow for Cone Calorimetry.

Conclusion

Antimony trioxide remains a highly effective flame retardant synergist, particularly in halogen-
containing systems. However, a variety of viable alternatives are available, each with its own
set of advantages and disadvantages. Zinc borate offers a good balance of flame retardancy
and smoke suppression.[2] Aluminum hydroxide and magnesium hydroxide are cost-effective,
halogen-free options, though they often require high loading levels that can impact mechanical
properties.[2] Phosphorus and melamine-based flame retardants offer effective halogen-free
solutions, often functioning through a char-forming mechanism.[1][11] The optimal choice of
flame retardant will depend on the specific polymer, performance requirements, processing
conditions, and cost considerations for the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217841#benchmarking-antimony-trioxide-against-
other-flame-retardants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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